Cas no 37641-48-8 (3-(2-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

3-(2-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one structure
37641-48-8 structure
Product Name:3-(2-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
CAS No:37641-48-8
MF:C15H12N2OS
MW:268.333581924438
MDL:MFCD00806598
CID:312514
PubChem ID:681972
Update Time:2025-04-19

3-(2-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinazolinone,2,3-dihydro-3-(2-methylphenyl)-2-thioxo-
    • 2-MERCAPTO-3-O-TOLYL-3H-QUINAZOLIN-4-ONE
    • 3-(2-methylphenyl)-2-sulfanylidene-1H-quinazolin-4-one
    • 3-(2-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
    • CCG-12383
    • F0014-1027
    • 3-(2-methylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
    • 3-(2-methylphenyl)-2-sulfanylquinazolin-4(3H)-one
    • 37641-48-8
    • 5936-35-6
    • SCHEMBL5028779
    • AKOS000115854
    • DTXSID60974773
    • MFCD00806598
    • BIM-0017072.P001
    • SR-01000396248-1
    • AKOS001020929
    • CBMicro_017084
    • CS-0219097
    • CBMicro_038218
    • 3-(2-METHYLPHENYL)-2-SULFANYL-4(3H)-QUINAZOLINONE
    • Z55663931
    • SR-01000396248
    • Oprea1_748705
    • EN300-03051
    • BIM-0038226.P001
    • 2-Mercapto-3-(o-tolyl)quinazolin-4(3H)-one
    • 2-thioxo-3-(o-tolyl)-2,3-dihydroquinazolin-4(1H)-one
    • Oprea1_389896
    • 3-(2-methylphenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
    • MDL: MFCD00806598
    • Inchi: 1S/C15H12N2OS/c1-10-6-2-5-9-13(10)17-14(18)11-7-3-4-8-12(11)16-15(17)19/h2-9H,1H3,(H,16,19)
    • InChI Key: ITSACSSSWMTFGE-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC=CC=2C(N1C1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 268.067
  • Monoisotopic Mass: 268.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 424.5°Cat760mmHg
  • Flash Point: 210.5°C

3-(2-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Pricemore >>

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